molecular formula C13H13ClF3N3S B8275737 3-[(3-Chloropropyl)thio]-4-methyl-5-[4-(trifluoromethyl)phenyl]-4H-1,2,4-triazole

3-[(3-Chloropropyl)thio]-4-methyl-5-[4-(trifluoromethyl)phenyl]-4H-1,2,4-triazole

Cat. No.: B8275737
M. Wt: 335.78 g/mol
InChI Key: MVGIHUANEKVSMB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-[(3-Chloropropyl)thio]-4-methyl-5-[4-(trifluoromethyl)phenyl]-4H-1,2,4-triazole is a useful research compound. Its molecular formula is C13H13ClF3N3S and its molecular weight is 335.78 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H13ClF3N3S

Molecular Weight

335.78 g/mol

IUPAC Name

3-(3-chloropropylsulfanyl)-4-methyl-5-[4-(trifluoromethyl)phenyl]-1,2,4-triazole

InChI

InChI=1S/C13H13ClF3N3S/c1-20-11(18-19-12(20)21-8-2-7-14)9-3-5-10(6-4-9)13(15,16)17/h3-6H,2,7-8H2,1H3

InChI Key

MVGIHUANEKVSMB-UHFFFAOYSA-N

Canonical SMILES

CN1C(=NN=C1SCCCCl)C2=CC=C(C=C2)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 4-methyl-5-[4-(trifluoromethyl)phenyl]-2,4-dihydro-3H-1,2,4-triazole-3-thione (0.4 g, preparation reported in WO 02/40471) in ethanol (6 ml) sodium ethanolate (0.63 ml) was carefully added with stirring followed by 1-bromo-3-chloropropane (0.23 ml). The mixture was heated at 90° C. for 1 h. Acetic acid was added at room temperature until pH=4. After elimination of the solvent under reduced pressure the residue was partitioned between aqueous NaHCO3 (saturated) and DCM. The organic layer was collected and the aqueous phase extracted twice with DCM. The combined DCM layers were concentrated and submitted to column chromatography (EtOAc—acetone gradient) to provide the title compound as white solid (0.394 g).
Quantity
6 mL
Type
solvent
Reaction Step One
Quantity
0.23 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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